Cas no 1227269-40-0 (3-Iodo-6-phenyl-(1H)indazole)

3-Iodo-6-phenyl-(1H)indazole is a halogenated indazole derivative with significant utility in medicinal chemistry and pharmaceutical research. Its structure features an iodine substituent at the 3-position and a phenyl group at the 6-position, enhancing its reactivity for cross-coupling reactions such as Suzuki or Sonogashira couplings. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other heterocyclic scaffolds. The iodine moiety offers a strategic handle for further functionalization, while the phenyl group contributes to π-stacking interactions, improving binding affinity in target applications. Its stability and well-defined reactivity profile make it a valuable building block in drug discovery.
3-Iodo-6-phenyl-(1H)indazole structure
3-Iodo-6-phenyl-(1H)indazole structure
Product Name:3-Iodo-6-phenyl-(1H)indazole
CAS No:1227269-40-0
MF:C13H9IN2
MW:320.128434896469
CID:824509
PubChem ID:60145953
Update Time:2025-05-27

3-Iodo-6-phenyl-(1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-6-phenyl-1H-indazole
    • 3-iodo-6-phenyl-2H-indazole
    • DTXSID10733711
    • I11350
    • 1227269-40-0
    • DB-023208
    • MFCD11109913
    • 3-Iodo-6-phenyl-(1H)indazole
    • Inchi: 1S/C13H9IN2/c14-13-11-7-6-10(8-12(11)15-16-13)9-4-2-1-3-5-9/h1-8H,(H,15,16)
    • InChI Key: CNKMVUYZPGCZDS-UHFFFAOYSA-N
    • SMILES: IC1=C2C=CC(C3C=CC=CC=3)=CC2=NN1

Computed Properties

  • Exact Mass: 319.98105g/mol
  • Monoisotopic Mass: 319.98105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.7Ų

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